2-[4-(Hydroxymethyl)piperidino]-5-nitrobenzenecarbaldehyde

• IUPAC Name: 2-[4-(hydroxymethyl)piperidin-1-yl]-5-nitrobenzaldehyde
• InChI: InChI=1S/C13H16N2O4/c16-8-10-3-5-14(6-4-10)13-2-1-12(15(18)19)7-11(13)9-17/h1-2,7,9-10,16H,3-6,8H2
• InChI Key: BGKFVXZIUPQNKM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CO)C2=C(C=C(C=C2)[N+](=O)[O-])C=O
• Molecular Formula: C13H16N2O4
• DSSTOX Substance ID: DTXSID301205630
• Molecular Weight: 264.28 g/mol
• CAS No.: 1033463-38-5

Description

2-[4-(Hydroxymethyl)piperidino]-5-nitrobenzenecarbaldehyde is a useful research compound. Its molecular formula is C13H16N2O4 and its molecular weight is 264.28 g/mol. The purity is usually 95%.
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Scientific Research Applications

Chemical Reactivity and Interaction Studies

• Reactivity with Nucleophiles: The reactivity of nitrobenzofurazans, including derivatives with piperidino groups, with nucleophiles has been explored. These studies reveal insights into the conjugative interaction and nucleophilic substitution reactions involving compounds structurally related to 2-[4-(Hydroxymethyl)piperidino]-5-nitrobenzenecarbaldehyde (Crampton, Isanbor, & Willett, 2005).
• Kinetics of Piperidino-Debromination Reactions: Investigations into the kinetics of piperidino-debromination reactions of substituted nitrobromobiphenyls provide insights into the electronic transmission of polar substituent effects, which could be relevant to the understanding of similar compounds (Dell'erba, Guanti, & Garbarino, 1971).

Synthesis and Application in Organic Chemistry

• Synthesis of N-Phenyl-Substituted Pyrrolidines and Piperidines: Research on the catalytic reduction of nitrobenzene in the presence of oxoaldehydes, leading to the synthesis of N-phenyl-substituted pyrrolidines and piperidines, provides a method that could potentially be applied to related compounds (Bunce, Herron, Lewis, & Kotturi, 2003).
• Quantum Chemical and Molecular Dynamic Simulation Studies: The corrosion inhibition properties of piperidine derivatives on iron have been examined using quantum chemical calculations and molecular dynamics simulations, indicating potential applications in material science (Kaya et al., 2016).

Structural and Spectroscopic Analysis

• H-bonded Ionic Associates Formation: The formation of molecular complexes of 5-nitrosalicylaldehyde with secondary amines, including piperidine, has been characterized, demonstrating the potential for complex formation and structural analysis of similar compounds (Ukhin et al., 1995).
• Effects on Structural and Spectroscopic Properties: The structural and spectroscopic properties of hydrogen-bonded complexes of compounds similar to 2-(hydroxymethyl)-1-methyl-piperidine with p-hydroxybenzoic acid and water have been studied, highlighting the mutual effect of functional groups on these properties (Dega-Szafran et al., 2018).

Novel Applications in Biochemistry and Materials Science

• Development of Novel Nitroxyl Radicals: Studies on the development of functional nitroxyl radicals, particularly focusing on piperidine derivatives, have implications for their use as antioxidants, contrast agents, and radical polymerizers (Kinoshita et al., 2009).

Safety and Hazards

The compound is classified as an irritant. It is highly flammable and harmful if swallowed. It is toxic in contact with skin or if inhaled. It causes severe skin burns and eye damage.